Cas no 1638759-98-4 (3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine)

3-Bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a fused pyrrolopyridine core with bromo, chloro, and methyl substituents. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromo and chloro groups offer reactive sites for further functionalization via cross-coupling or nucleophilic substitution reactions, while the methyl group enhances stability. Its well-defined reactivity profile makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound is typically handled under inert conditions due to its sensitivity. High-purity grades are available for research applications requiring precise structural control.

3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine structure

1638759-98-4 structure

Product Name:3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine

CAS No:1638759-98-4

MF:C₈H₆BrClN₂

MW:245.503639698029

CID:6793608

PubChem ID:130980903

Update Time:2025-10-15

3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 1638759-98-4
- 3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine
- SB17618
- Inchi： 1S/C8H6BrClN2/c1-12-4-5(9)7-6(10)2-3-11-8(7)12/h2-4H,1H3
- InChI Key： HMSABIHWTSDRJF-UHFFFAOYSA-N
- SMILES： BrC1=CN(C)C2C1=C(C=CN=2)Cl

Computed Properties

Exact Mass: 243.94029g/mol
Monoisotopic Mass: 243.94029g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.8Å²

3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-100.0mg	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	100.0mg	￥488.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-250.0mg	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	250.0mg	￥811.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-500.0mg	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	500.0mg	￥1154.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-1.0g	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	1.0g	￥1648.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-5.0g	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	5.0g	￥4946.0000	2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ7101-10.0g	3-bromo-4-chloro-1-methyl-1H-pyrrolo[2,3-b]pyridine	1638759-98-4	95%	10.0g	￥8244.0000	2025-04-12